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Compound of Interest

Compound Name: DL-m-Tyrosine

Cat. No.: B556610 Get Quote

Essential Safety and Handling Guide for DL-m-
Tyrosine
This guide provides comprehensive safety and logistical information for the handling and

disposal of DL-m-Tyrosine, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure to DL-m-
Tyrosine. The recommendations are based on standard laboratory safety protocols for

handling solid chemical compounds.[1][2]
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PPE Category Item Specifications & Rationale

Eye & Face Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 or

OSHA 29 CFR 1910.133

standards to protect against

dust particles.[2][3]

Hand Protection Chemical-resistant gloves

Nitrile rubber (NBR) gloves are

a suitable material.[4] Always

inspect gloves prior to use and

dispose of contaminated

gloves in accordance with

laboratory procedures.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

personal clothing from

contamination.

Respiratory Protection Dust mask or respirator

Necessary when dust is

generated. A NIOSH-approved

particulate filter (e.g., N95) is

recommended for operations

that may create airborne

particles.

Operational Plan: From Receipt to Disposal
A systematic approach to handling DL-m-Tyrosine is crucial for safety and maintaining the

integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.

Handling and Use
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Ventilation: Always handle DL-m-Tyrosine in a well-ventilated area. The use of a chemical

fume hood is recommended to control airborne dust.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling the substance.

Dispensing: When weighing or transferring the powder, take care to minimize the generation

of dust.

Accidental Release Measures
Spill Response: In case of a spill, avoid creating dust. Mechanically scoop or sweep up the

material and place it into a suitable, labeled container for disposal.

Ventilation: Ensure the area is well-ventilated.

Environmental Precautions: Prevent the spilled material from entering drains or waterways.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact
Remove contaminated clothing. Wash the

affected area with plenty of soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of water or milk to drink. Never

give anything by mouth to an unconscious

person. Seek medical attention.
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Disposal Plan
Proper disposal of DL-m-Tyrosine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization:

Solid Waste: Unused DL-m-Tyrosine powder, contaminated gloves, weigh boats, and

paper towels.

Liquid Waste: Solutions containing DL-m-Tyrosine.

Disposal Procedures:

Solid Waste: Collect all solid waste in a clearly labeled, sealed container. The label should

include the chemical name and appropriate hazard warnings.

Liquid Waste: Collect all solutions in a dedicated, sealed, and clearly labeled hazardous

waste container. Do not mix with other solvent waste streams unless compatibility has

been verified.

Final Disposal: All chemical waste must be disposed of through a licensed professional

waste disposal service, in accordance with all applicable local, state, and federal

regulations.

Workflow for Safe Handling of DL-m-Tyrosine
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Caption: A stepwise workflow for the safe handling of DL-m-Tyrosine, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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